Cas no 2757085-27-9 ((S)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• CAS No: 2757085-27-9
• MF: C₁₃H₁₈N₂O
• MW: 218.29
• CID: 5141427
• PubChem ID: 166595028
• Update Time: 2025-08-10

(S)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2757085-27-9
• (S)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• G67517

• Inchi： 1S/C13H18N2O/c1-10(2)7-12-9-16-13(15-12)8-11-5-3-4-6-14-11/h3-6,10,12H,7-9H2,1-2H3/t12-/m0/s1
• InChI Key： DSPZANIZLCBYRM-LBPRGKRZSA-N
• SMILES： N1[C@@H](CC(C)C)COC=1CC1N=CC=CC=1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.5Ų

Additional information on (S)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole

Introduction to (S)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No 2757085-27-9)

The compound (S)-4-isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole with CAS registry number 2757085-27-9 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The (S) configuration indicates that the molecule has a specific stereochemistry, which is crucial for its biological activity and selectivity.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery. Its unique structure, featuring an isobutyl group and a pyridin-2-ylmethyl substituent, contributes to its distinctive chemical properties. The isobutyl group enhances lipophilicity, while the pyridin-2-ylmethyl moiety introduces aromaticity and potential hydrogen bonding capabilities. These features make the compound suitable for targeting specific biological pathways and receptors.

One of the most notable advancements in the study of (S)-4-isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole involves its application in anti-inflammatory drug development. Researchers have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests its potential as a novel therapeutic agent for conditions such as arthritis and other inflammatory disorders.

Moreover, the compound has shown promising results in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal targets makes it a candidate for treating Alzheimer's disease and related conditions. Recent findings indicate that it may modulate amyloid-beta aggregation, a hallmark of Alzheimer's pathology.

The synthesis of (S)-4-isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole involves a multi-step process that combines organic synthesis techniques with stereochemical control. The use of chiral auxiliary agents and enantioselective catalysis ensures the formation of the desired (S) configuration. This approach not only enhances yield but also maintains high purity levels, which are essential for pharmacological testing.

In terms of chemical stability, this compound demonstrates good thermal stability under standard laboratory conditions. However, it is sensitive to strong oxidizing agents and acidic environments, which necessitates careful handling during storage and experimentation.

From an environmental perspective, studies on the biodegradation of (S)-4-isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole indicate that it undergoes rapid microbial degradation under aerobic conditions. This suggests that its environmental footprint is relatively low when compared to other synthetic compounds.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to improve its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.